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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of HC Blue No.

16 (CAS No. 502453-61-4), based on available chemical properties and standard laboratory

safety practices. It is imperative to consult your institution's Environmental Health and Safety

(EHS) office and adhere to all local, state, and federal regulations for chemical waste disposal.

The information provided here is for informational purposes and does not supersede official

regulatory guidelines.

Immediate Safety and Logistical Information
HC Blue No. 16 is a dark blue crystalline powder used as a semi-permanent hair dye.[1][2]

While specific toxicity data is limited in the provided search results, its chemical properties

necessitate careful handling and disposal to minimize environmental impact and ensure

personnel safety. The compound is a secondary amine, which means it has the potential to

form nitrosamines, which can be carcinogenic.[2] It also has a high partition coefficient (log P),

suggesting a risk of bioaccumulation in aquatic ecosystems.[1]

Operational and Disposal Plan: Step-by-Step
Guidance
1. Waste Identification and Segregation:

Identify: All waste streams containing HC Blue No. 16 must be identified. This includes pure,

unused chemical, contaminated personal protective equipment (PPE), empty containers, and

solutions from experimental procedures.
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Segregate: Do not mix HC Blue No. 16 waste with other chemical waste unless explicitly

permitted by your EHS office. Keep it separate from solvents, acids, bases, and other

reactive chemicals.

2. Waste Collection and Storage:

Containers: Use only designated, compatible, and properly labeled hazardous waste

containers. Ensure containers are in good condition and have secure, tight-fitting lids.

Labeling: Label all waste containers clearly with "Hazardous Waste," the full chemical name

("HC Blue No. 16"), the CAS number (502453-61-4), and the approximate concentration and

quantity.

Storage: Store waste containers in a designated satellite accumulation area (SAA) that is

secure, well-ventilated, and away from general laboratory traffic. The storage area should

have secondary containment to capture any potential leaks.

3. Disposal of Contaminated Materials:

Solid Waste: Contaminated solid waste, such as gloves, bench paper, and weighing boats,

should be collected in a designated, lined hazardous waste container.

Liquid Waste: Aqueous solutions of HC Blue No. 16 should not be disposed of down the

drain due to the risk of bioaccumulation.[1] Collect all liquid waste in a designated hazardous

waste container.

Empty Containers: "Empty" containers that held pure HC Blue No. 16 should be treated as

hazardous waste unless triple-rinsed. The rinsate from the first rinse must be collected as

hazardous waste.[3] Follow your institution's specific procedures for managing empty

chemical containers.

4. Arranging for Final Disposal:

Contact EHS: Once a waste container is full or has been in storage for the maximum

allowable time (per institutional policy), contact your EHS office to arrange for a waste

pickup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.vulcanchem.com/product/vc16241646
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Complete all required hazardous waste disposal forms accurately and

completely.

Quantitative Data for HC Blue No. 16
Property Value/Description

Molecular Formula C₂₃H₃₀BrN₃O₂

Molecular Weight 460.42 g/mol [1][2]

Physical Form Dark blue powder[1][2]

Solubility in Water ≥10 mg/mL[1]

log P (Octanol-Water Partition Coefficient) 5.42[1]

pKa 7.0 ± 0.2 (HL/H+L), 2.86 ± 0.2 (H₂L/H⁺HL)[1]

UV-Vis Absorption Peaks 261 nm, 589 nm, 637 nm[1]

Experimental Protocols Cited
The provided search results reference standard analytical techniques for chemical

characterization, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS),

Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography (HPLC) for purity

assessment.[1] Detailed experimental protocols for these standard techniques are widely

available in analytical chemistry literature and would be specific to the instrumentation used.
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Caption: Workflow for the proper disposal of HC Blue No. 16 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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